Cas no 6265-94-7 (Benzothiazole,2-(phenylmethyl)-)
6265-94-7 structure
Product Name:Benzothiazole,2-(phenylmethyl)-
CAS No:6265-94-7
MF:C14H11NS
MW:225.308841943741
CID:517639
PubChem ID:233993
Update Time:2025-04-19
Benzothiazole,2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(phenylmethyl)-
- 2-benzyl-1,3-benzothiazole
- Benzothiazole, 2-(phenylmethyl)- (9CI)
- F20922
- 6265-94-7
- DB-285809
- 2-Benzylbenzothiazole
- benzothiazole, 2-(phenylmethyl)-
- SCHEMBL1127709
- NSC 33163
- CHEMBL1727201
- NSC33163
- SMR001548902
- NSC-33163
- MLS002639458
- DTXSID80283738
- HMS3079N19
- InChI=1/C14H11NS/c1-2-6-11(7-3-1)10-14-15-12-8-4-5-9-13(12)16-14/h1-9H,10H
-
- Inchi： 1S/C14H11NS/c1-2-6-11(7-3-1)10-14-15-12-8-4-5-9-13(12)16-14/h1-9H,10H2
- InChI Key： MBWYZECWEVLZGI-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.06133
- Monoisotopic Mass: 225.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.213
- Boiling Point: 374.6°C at 760 mmHg
- Flash Point: 183.6°C
- Refractive Index: 1.676
- PSA: 12.89
Benzothiazole,2-(phenylmethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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